2-Amino-4-bromo-3,5-difluorobenzoic acid

• IUPAC Name: 2-amino-4-bromo-3,5-difluorobenzoic acid
• InChI: InChI=1S/C7H4BrF2NO2/c8-4-3(9)1-2(7(12)13)6(11)5(4)10/h1H,11H2,(H,12,13)
• InChI Key: HMEMIUSIGMVLLA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)Br)F)N)C(=O)O
• Molecular Formula: C7H4BrF2NO2
• Molecular Weight: 252.01 g/mol

Description

2-Amino-4-bromo-3,5-difluorobenzoic acid is a synthetic organic compound with the molecular formula C7H4BrF2NO2 and a molecular weight of 252.02.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H4BrF2NO2/c8-4-3(9)1-2(7(12)13)6(11)5(4)10/h1H,11H2,(H,12,13). The InChI key is HMEMIUSIGMVLLA-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a white powder. It has a molecular weight of 252.02. The storage temperature is room temperature.

Scientific Research Applications

1. Synthesis and Structural Studies

• 2-Amino-4-bromo-3,5-difluorobenzoic acid is involved in complex synthesis processes. For example, its derivates have been used in the synthesis of various benzoic acids and other compounds, demonstrating the versatility and significance of this chemical in organic synthesis (Schlosser & Heiss, 2003).

2. Photodynamic Therapy Applications

• Derivatives of this compound have been used in the synthesis of new zinc phthalocyanines with potential applications in photodynamic therapy for cancer treatment, highlighting its significance in the development of novel therapeutic agents (Pişkin, Canpolat, & Öztürk, 2020).

3. Molecular Recognition and Supramolecular Chemistry

• The compound has been utilized in molecular recognition studies, particularly in the synthesis and analysis of supramolecular assemblies. This showcases its role in understanding and developing new materials with specific molecular interactions (Varughese & Pedireddi, 2006).

4. Spectroscopic Analysis

• There are studies focusing on the spectroscopic analysis of derivatives of this compound, such as investigations using FT-Raman and FT-IR spectroscopy. These studies contribute to our understanding of the physical and chemical properties of these compounds (Sundaraganesan, Ilakiamani, & Dominic Joshua, 2007).

5. Crystallography and Materials Science

• Crystallography studies involving this compound derivatives have been conducted to understand the molecular structure and characteristics of these compounds, contributing to the field of materials science (Balamurugan, Charanya, Sampathkrishnan, & Muthu, 2015).

6. Drug Synthesis and Pharmaceutical Applications

• Derivatives of this acid have been used in the synthesis of intermediates for various drugs, indicating its importance in the pharmaceutical industry. The synthesis of such intermediates often involves complex chemical reactions and highlights the compound's role in drug development (Cao Sheng-li, 2004).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". It may cause skin irritation, respiratory irritation, and could be harmful if swallowed.

Future Directions

2-Bromo-4-fluorobenzoic acid, a compound with a similar structure, is used in the synthesis of various compounds and in the preparation of boron-containing anti-fungal agents. This suggests potential future directions for the use of 2-Amino-4-bromo-3,5-difluorobenzoic acid in similar applications.

Mechanism of Action

Target of Action

It is known that similar compounds are used to synthesize 2-arylbenzimidazole derivatives, which act as antagonists for the melanin-concentrating hormone receptor 1 (mch-r1) .

Mode of Action

The compound likely interacts with its targets through a series of chemical reactions, including free radical bromination and nucleophilic substitution .

Biochemical Pathways

It is known that similar compounds participate in the suzuki–miyaura cross-coupling reaction, a widely-used method for forming carbon-carbon bonds .

Result of Action

Similar compounds have been used in the synthesis of various bioactive molecules, suggesting that this compound may also have significant biological effects .